Cas no 5434-88-8 (1-(3-piperidyl)ethanol)

• Product Name: 1-(3-piperidyl)ethanol
• CAS No: 5434-88-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 940790
• PubChem ID: 225570
• Update Time: 2025-04-19

1-(3-piperidyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-piperidin-3-ylethanol
• (R)1-Methylpiperid-3-ylmethanol
• 1-(piperidin-3-yl)ethan-1-ol
• 1-(piperidin-3-yl)ethanol
• 1-[3]Piperidyl-aethanol
• 1-[3]piperidyl-ethanol
• 3-< 1-Hydroxy-aethyl> -piperidin
• 3-piperidine ethanol
• AC1L5E4T
• AC1Q76NF
• AR-1B3228
• KST-1B6491
• methyl-3-piperidinylmethanol
• NSC15126
• SureCN1570140
• 1-(3-piperidyl)ethanol
• 1-(piperidin-3-yl)etan-1-ol
• SCHEMBL1570140
• DTXSID20280024
• G35186
• F8887-4658
• 5434-88-8
• CS-0453543
• EN300-42727
• DIIJLQSRNWMPCC-UHFFFAOYSA-N
• AKOS006220760
• DS-008040
• NSC-15126
• Z431526982

• MDL： MFCD00085487
• Inchi： 1S/C7H15NO/c1-6(9)7-3-2-4-8-5-7/h6-9H,2-5H2,1H3
• InChI Key： DIIJLQSRNWMPCC-UHFFFAOYSA-N
• SMILES： OC(C)C1CNCCC1

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.952
• Boiling Point: 208.8°C at 760 mmHg
• Flash Point: 84.1°C
• Refractive Index: 1.46
• PSA: 32.26
• LogP: 0.69560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines